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Introduction
Lanthanum carbonate is a non-aluminum, non-calcium phosphate binder indicated for the

reduction of serum phosphate in patients with end-stage renal disease (ESRD).[1][2]

Hyperphosphatemia is a common and serious condition in ESRD patients, contributing to

secondary hyperparathyroidism, renal osteodystrophy, and cardiovascular calcification.[3][4]

Lanthanum carbonate acts locally within the gastrointestinal (GI) tract to bind dietary

phosphate, thereby preventing its absorption.[5][6] The efficacy of lanthanum carbonate is

highly dependent on its formulation, which must ensure efficient dissociation and phosphate

binding at the physiological pH of the upper GI tract.[7]

This document provides a detailed overview of common pharmaceutical formulations of

lanthanum carbonate, presents key quantitative data in a comparative format, and offers

comprehensive protocols for the characterization and analysis of these formulations.

Mechanism of Action
The primary mechanism of action for lanthanum carbonate is the binding of dietary phosphate

within the GI tract.[3][8] The process begins in the acidic environment of the stomach and

upper small intestine, where lanthanum carbonate dissociates to release trivalent lanthanum
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ions (La³⁺).[7][9] These ions then form highly insoluble and non-absorbable lanthanum

phosphate complexes with phosphate from dietary sources.[1][7][10] These complexes pass

through the GI tract and are eliminated via feces, effectively reducing the overall systemic

absorption of phosphate.[5][9] This reduction in phosphate load helps to control serum

phosphate levels and mitigate the progression of vascular calcification.[4] Some studies

suggest that lanthanum may also mitigate vascular calcification through the NF-κB signaling

pathway.[11]
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Mechanism of Action of Lanthanum Carbonate.

Pharmaceutical Formulations and Composition
Lanthanum carbonate is primarily available in two oral dosage forms: chewable tablets and an

oral powder.[12] The powder formulation can be a suitable alternative for patients who have

difficulty chewing tablets and can be mixed with a small amount of soft food.[13][14]

Table 1: Quantitative Composition of Common Lanthanum Carbonate Formulations
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Component
Formulation
Type

Function

Typical
Dosage (as
elemental
La)

Representat
ive Inactive
Ingredients

Reference(s
)

Lanthanum

Carbonate

Hydrate

Chewable

Tablet

Active

Pharmaceutic

al Ingredient

500 mg, 750

mg, 1000 mg
N/A [1][2][10]

Oral Powder

Active

Pharmaceutic

al Ingredient

750 mg, 1000

mg
N/A [10]

Dextrates

(Hydrated)

Chewable

Tablet, Oral

Powder

Diluent,

Binder

Varies by

formulation

Dextrates

(Hydrated)

NF

[1][7][10]

Colloidal

Silicon

Dioxide

Chewable

Tablet, Oral

Powder

Glidant, Flow

Agent

Varies by

formulation

Colloidal

Silicon

Dioxide NF

[1][7][10]

Magnesium

Stearate

Chewable

Tablet, Oral

Powder

Lubricant
Varies by

formulation

Magnesium

Stearate NF
[1][7][10]

Hydroxypropy

l Cellulose

Chewable

Tablet
Binder

Varies by

formulation

Hydroxypropy

l Cellulose
[1][14]

Talc
Chewable

Tablet

Glidant,

Lubricant

Varies by

formulation
Talc USP [1][7]

Pharmacokinetic Properties
While the therapeutic action of lanthanum carbonate is localized to the GI tract, understanding

its minimal systemic exposure is crucial for safety assessment.[3][8] The oral bioavailability of

lanthanum is exceedingly low, approximately 0.001%.[3][15] The small fraction that is absorbed

is highly protein-bound in plasma and is primarily eliminated through biliary excretion.[3][8][9]

Table 2: Comparative Pharmacokinetic Parameters
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Parameter
Chewable
Tablet

Oral Powder Key Findings Reference(s)

Absolute

Bioavailability
~0.001% Similar to tablet

Extremely low

systemic

absorption.

[3][9]

Cmax (Maximal

Concentration)

0.47 ng/mL (in

one study)

0.60 ng/mL (in

one study)

A study in

healthy

volunteers

showed the

powder

formulation

resulted in a 26%

higher Cmax.

[16]

AUC (Area

Under the Curve)

9.80 ng·h/mL (in

one study)

13.11 ng·h/mL

(in one study)

The same study

showed the

powder

formulation

resulted in a 34%

wider AUC.

[16]

Excretion

Pathway

Predominantly

biliary

Predominantly

biliary

Less than 2% of

the absorbed

fraction is

eliminated by the

kidneys.

[3][8]

Experimental Protocols
The following protocols are essential for the development, characterization, and quality control

of lanthanum carbonate formulations.

Protocol: In-Vitro Dissolution Testing
This protocol determines the rate and extent of lanthanum release from the dosage form, which

is critical for its subsequent phosphate binding capacity.
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Workflow for In-Vitro Dissolution Testing.
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Methodology:

Apparatus: Utilize a USP Apparatus 2 (paddle).[17][18]

Media: Prepare 900 mL of three separate dissolution media: 0.1 N HCl, pH 3.0 buffer, and

pH 5.0 buffer.[17][18] Maintain media at 37°C ± 0.5°C.

Procedure: a. Place one unit of the lanthanum carbonate formulation (e.g., one chewable

tablet) into each dissolution vessel (n=12).[17] b. Set the paddle rotation speed to 50 rpm.

[17][18] c. Withdraw samples at a minimum of 8 specified time points, extending up to 24

hours or until at least 85% of the drug has dissolved.[17]

Analysis: Quantify the lanthanum concentration in each sample using a validated analytical

method, such as Ion Chromatography.[19]

Data Presentation: Plot the mean percentage of lanthanum dissolved against time for each

medium. Compare test and reference products using the f2 similarity factor test.[17]

Protocol: In-Vitro Phosphate Binding Studies
These studies assess the formulation's ability to bind phosphate under simulated GI conditions

and are crucial for establishing bioequivalence for generic formulations.[17]
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Workflow for In-Vitro Phosphate Binding Studies.
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A. Equilibrium Binding Study:

Sample Preparation: Crush one tablet or use an equivalent amount of powder and incubate

in 0.1 N HCl (pH 1.2) until completely dissolved.[17][18]

pH Adjustment: Adjust the solution pH to the target (e.g., 3.0 or 5.0) and allow it to equilibrate

for at least one hour.[18]

Phosphate Addition: Add phosphate solutions to achieve at least eight different final

phosphate concentrations in a final volume of 250 mL. The concentration range should

characterize the full binding curve, including the plateau.[17][18]

Incubation: Incubate the solutions at 37°C with constant gentle shaking until maximum

lanthanum-phosphate binding is achieved.[17][18]

Analysis: Measure the concentration of unbound phosphate in the supernatant.

Data Presentation: Calculate the amount of phosphate bound per mole of lanthanum.

Determine the Langmuir binding constants (k1 and k2).[18]

B. Kinetic Binding Study:

Sample Preparation: Prepare samples as described in the equilibrium study.

Phosphate Addition: Use three phosphate concentrations: the lowest, the highest, and a mid-

range concentration (approx. 50% of max) from the equilibrium study.[17][18]

Incubation and Sampling: Conduct the study in 250 mL at pH 1.2, 3.0, and 5.0.[17] Incubate

at 37°C with gentle shaking. Collect samples at a minimum of 8 time points over a period of

up to 24 hours.[17][18]

Analysis: Measure the concentration of unbound phosphate at each time point.

Data Presentation: Plot the amount of phosphate bound against time to characterize the

binding kinetics.

Protocol: Stability and Degradation Analysis
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This protocol is vital for assessing the shelf-life of lanthanum carbonate formulations, focusing

on the conversion to lanthanum hydroxycarbonate, a known degradation product.[20]

Analytical Tests
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Workflow for Stability and Degradation Analysis.

Methodology:

Study Design: Place the pharmaceutical formulation in its final intended packaging into

stability chambers under both long-term (e.g., 25°C/60% RH) and accelerated (e.g.,

40°C/75% RH) conditions.

Time Points: Pull samples at predetermined intervals (e.g., 0, 3, 6, 9, 12, 18, 24, and 36

months).

Analytical Testing:

X-Ray Powder Diffraction (XRPD): Use XRPD to identify and quantify the presence of

lanthanum hydroxycarbonate.[21][22] Compare the diffraction patterns of stored samples

to reference standards of pure lanthanum carbonate and lanthanum hydroxycarbonate.

Thermogravimetric Analysis (TGA): Perform TGA to assess changes in the hydration state

(water content) and carbonate content over time.[23][24]

Assay and Impurities: Quantify the lanthanum content and any other specified impurities

using a validated method.

Physicochemical Properties: Evaluate properties such as appearance, hardness (for

tablets), and dissolution profile.

Data Evaluation: Compare the results at each time point against the initial (time zero) data

and established specification limits to determine the product's shelf-life.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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